4-(1-methyl-1H-imidazol-2-yl)-1-(5-phenoxy-2-furoyl)piperidine

• IUPAC Name: [4-(1-methylimidazol-2-yl)piperidin-1-yl]-(5-phenoxyfuran-2-yl)methanone
• InChI: InChI=1S/C20H21N3O3/c1-22-14-11-21-19(22)15-9-12-23(13-10-15)20(24)17-7-8-18(26-17)25-16-5-3-2-4-6-16/h2-8,11,14-15H,9-10,12-13H2,1H3
• InChI Key: SDGQGOJVXBVCLL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1C2CCN(CC2)C(=O)C3=CC=C(O3)OC4=CC=CC=C4
• Molecular Formula: C20H21N3O3
• Molecular Weight: 351.4 g/mol

Description

4-(1-methyl-1H-imidazol-2-yl)-1-(5-phenoxy-2-furoyl)piperidine is a useful research compound. Its molecular formula is C20H21N3O3 and its molecular weight is 351.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 351.15829154 g/mol and the complexity rating of the compound is 475. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antipsychotic Potential

Conformationally restricted butyrophenones with structural components related to the query compound have been evaluated as antipsychotic agents. These compounds demonstrated affinity for dopamine and serotonin receptors, suggesting potential as neuroleptic drugs with selectivity for certain receptor subtypes, which could be crucial in developing new treatments with fewer side effects (Raviña et al., 2000).

Corrosion Inhibition

Benzimidazole derivatives, structurally akin to the chemical compound in interest, have been studied for their effectiveness as corrosion inhibitors on steel surfaces. The research indicates these compounds can significantly reduce corrosion in acidic environments, making them valuable for protecting industrial materials (Yadav et al., 2016).

Antiprotozoal Agents

Research into dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines, which share the imidazole core with the query compound, has shown these molecules to be potent antiprotozoal agents. Their strong DNA affinity and significant in vitro and in vivo activities against Trypanosoma and Plasmodium species highlight their potential as novel treatments for protozoal infections (Ismail et al., 2004).

Pharmaceutical Patent Insights

A study on pharmaceutical patents revealed the strategic importance of azetidine, pyrrolidine, and piperidine derivatives (including structures similar to the query compound) as potential therapeutic agents. This insight into patent landscapes can guide future research and development efforts in drug discovery (Habernickel, 2001).